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Compound of Interest

Compound Name: Isotetrandrine N2'-oxide

Cat. No.: B15588266

For Immediate Release

This whitepaper provides an in-depth technical guide on the discovery, history, and scientific
attributes of Isotetrandrine N2'-oxide, a naturally occurring bisbenzylisoquinoline alkaloid.
Tailored for researchers, scientists, and professionals in drug development, this document
collates available quantitative data, details experimental protocols, and visualizes key concepts
to facilitate a comprehensive understanding of this compound.

Discovery and Historical Context

Isotetrandrine N2'-oxide, with the Chemical Abstracts Service (CAS) registry number 70191-
83-2, is a derivative of the well-known alkaloid, tetrandrine. Its discovery is rooted in the
phytochemical investigation of various plant species, notably from the Menispermaceae and
Euphorbiaceae families. It has been successfully isolated from the roots of Stephania tetrandra
S. Moore and the herbaceous plant Jatropha curcas.[1][2][3] The presence of the N-oxide
functional group distinguishes it from its parent compound, isotetrandrine, and suggests a
potential role as a metabolite or a distinct biosynthetic product within these plants. The N-oxide
moiety is known to alter the physicochemical and pharmacological properties of alkaloids, often
enhancing water solubility and modifying biological activity.[4]

While a singular, seminal publication marking its initial discovery is not readily apparent in
broad searches, its characterization is evident through its inclusion in chemical databases and
supplier catalogues, indicating its availability for research purposes. The stereochemistry is
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often specified as (+)-Tetrandrine-2'-beta-N-oxide, highlighting the specific spatial arrangement
of the N-oxide group.

Physicochemical and Spectroscopic Data

A comprehensive understanding of a compound's structure and properties is fundamental to its
application in research and development. The following tables summarize the key quantitative
data for Isotetrandrine N2'-oxide.

Table 1: General Physicochemical Properties

Property Value Source(s)
CAS Number 70191-83-2 [3][5][6][7]
Molecular Formula C3sH42N207 [6]
Molecular Weight 638.75 g/mol [11[2]15]16]
Physical Description Powder [3]

Purity >95% to =98% [31[6]

N Chloroform, Dichloromethane,
Solubility [3]
Ethyl Acetate, DMSO, Acetone

Table 2: Spectroscopic Data for (+)-Tetrandrine-2'-beta-N-oxide
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Spectroscopic Technique Key Data Points Source(s)

A database entry for (+)-
TETRANDRINE-2'-BETA-N-
OXIDE is available, though
specific chemical shift values
require access to specialized
13C NMR o [8][9][10]
databases. The N-oxidation
typically induces shifts in the
signals of carbon atoms alpha,
beta, and gamma to the

nitrogen atom.

Mass Spectrometry Exact Mass: 638.299202 g/mol  [8]

Note: Detailed *H NMR, IR, and UV-Vis spectroscopic data for Isotetrandrine N2'-oxide are
not readily available in the public domain and would typically be found in the primary literature
describing its isolation and characterization or in comprehensive spectral databases.

Experimental Protocols

Detailed experimental protocols are crucial for the replication of scientific findings and for
further investigation. The following sections outline generalized procedures for the isolation and
potential synthesis of Isotetrandrine N2'-oxide based on common practices for related
compounds.

Isolation from Natural Sources

The isolation of Isotetrandrine N2'-oxide from plant material, such as the roots of Stephania
tetrandra, generally follows a standard phytochemical workflow.
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Caption: Generalized workflow for the isolation of Isotetrandrine N2'-oxide.
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Methodology:

o Extraction: The dried and powdered plant material is exhaustively extracted with a polar
solvent like methanol.

» Acid-Base Partitioning: The resulting crude extract is subjected to an acid-base partitioning
process to selectively isolate the alkaloidal fraction.

o Chromatography: The crude alkaloid fraction is then subjected to multiple rounds of column
chromatography, typically using silica gel or alumina as the stationary phase and a gradient
of solvents such as chloroform and methanol for elution.

« Purification: Fractions containing the compound of interest, as identified by Thin Layer
Chromatography (TLC), are pooled and further purified using techniques like preparative
High-Performance Liquid Chromatography (HPLC).

o Characterization: The final pure compound is identified and characterized using
spectroscopic methods including NMR (*H and 13C), mass spectrometry, IR, and UV
spectroscopy.

Chemical Synthesis

The synthesis of tertiary amine N-oxides can generally be achieved through the oxidation of the
corresponding tertiary amine.[11]

Isotetrandrine
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Caption: General synthetic scheme for the preparation of Isotetrandrine N2'-oxide.
Methodology:

» Dissolution: Isotetrandrine is dissolved in a suitable organic solvent, such as
dichloromethane or chloroform.

» Oxidation: An oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or
hydrogen peroxide, is added to the solution, often at a controlled temperature (e.g., 0 °C to
room temperature).

e Reaction Monitoring: The progress of the reaction is monitored by TLC.

e Work-up and Purification: Upon completion, the reaction mixture is washed to remove
excess oxidizing agent and by-products. The organic layer is then dried and the solvent
evaporated. The resulting crude product is purified by column chromatography or
crystallization to yield pure Isotetrandrine N2'-oxide.

Potential Pharmacological Significance and
Signaling Pathways

While specific pharmacological studies on Isotetrandrine N2'-oxide are limited, the broader
class of heterocyclic N-oxides has garnered significant interest in medicinal chemistry for a
diverse range of biological activities.[12] These activities include anticancer, anti-inflammatory,
and antimicrobial effects.[12]

The N-oxide moiety can act as a prodrug, being reduced in vivo to the parent tertiary amine.
This is particularly relevant in hypoxic environments, such as those found in solid tumors,
making N-oxides potential candidates for hypoxia-activated cancer therapies.[4] Furthermore,
some N-oxides can act as mimics of nitric oxide (NO), potentially influencing signaling
pathways that involve NO, such as vasodilation.[4]

The parent compound, isotetrandrine, is known to possess a range of pharmacological effects,
including anti-inflammatory, immunosuppressive, and antiviral activities, often attributed to its
ability to act as a calcium channel blocker.[13] It is plausible that Isotetrandrine N2'-oxide may
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share some of these activities or possess unique properties due to the presence of the N-oxide
group.

Potential Mechanisms of Action
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Caption: Postulated signaling pathways and mechanisms of action for Isotetrandrine N2'-
oxide.

Future Directions

Isotetrandrine N2'-oxide represents an intriguing natural product with potential for further
scientific exploration. Future research should focus on:
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o Comprehensive Characterization: A full spectroscopic and crystallographic analysis to
unequivocally confirm its structure and stereochemistry.

e Pharmacological Screening: A broad screening of its biological activities, including anti-
inflammatory, cytotoxic, and antimicrobial assays, to identify its therapeutic potential.

e Mechanism of Action Studies: In-depth investigations into its molecular targets and the
signaling pathways it modulates.

e Pharmacokinetic and Toxicological Profiling: Evaluation of its absorption, distribution,
metabolism, excretion, and toxicity to assess its drug-like properties.

The information compiled in this whitepaper serves as a foundational resource for researchers
and drug development professionals interested in the further study and potential application of
Isotetrandrine N2'-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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